Cas no 478246-61-6 (Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate)

• Product Name: Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate
• CAS No: 478246-61-6
• CID: 4653773
• Update Time: 2025-11-01

Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-[4-(2,6-DIMETHYLPHENYL)PIPERAZINO]-3-NITROBENZENECARBOXYLATE
• Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate

Recent Advances in the Study of Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-61-6)

Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-61-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the context of central nervous system (CNS) disorders and its role as a precursor in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate exhibits moderate affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting its potential utility in the development of antipsychotic and anxiolytic drugs. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding modes and affinity profiles.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's role as a synthetic intermediate in the production of novel piperazine derivatives. The researchers successfully synthesized a series of derivatives with improved pharmacokinetic properties, including enhanced blood-brain barrier permeability and metabolic stability. These derivatives were evaluated for their potential as CNS-targeting agents, with promising results in preclinical models of neurodegenerative diseases.

In addition to its pharmacological potential, Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate has also been investigated for its chemical reactivity and stability under various conditions. A 2024 study in Chemical & Pharmaceutical Bulletin reported on the compound's degradation pathways and identified key factors influencing its stability, such as pH and temperature. These findings are critical for optimizing the compound's formulation and storage conditions in pharmaceutical applications.

Overall, the latest research on Methyl 4-4-(2,6-dimethylphenyl)piperazino-3-nitrobenzenecarboxylate (CAS: 478246-61-6) underscores its versatility as both a bioactive molecule and a synthetic intermediate. Continued exploration of its pharmacological properties and chemical modifications is expected to yield further insights into its therapeutic potential and applications in drug development.